Cas no 2344679-64-5 (2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride)

• Product Name: 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride
• CAS No: 2344679-64-5
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• CID: 6355638
• PubChem ID: 139022609
• Update Time: 2025-10-19

2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)ethan-1-amine hydrochloride
• EN300-7425798
• 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride
• 2344679-64-5

• Inchi： 1S/C9H12ClNO.ClH/c1-12-9-4-2-3-8(10)7(9)5-6-11;/h2-4H,5-6,11H2,1H3;1H
• InChI Key： FICAKSPDAPAHNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCN)OC.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride

Recent Advances in the Study of 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride (CAS: 2344679-64-5)

The compound 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride (CAS: 2344679-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloro-methoxy phenyl ethanamine backbone, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have explored its pharmacological properties, synthesis optimization, and potential as a precursor for more complex bioactive molecules.

One of the key areas of focus has been the compound's role as a building block in the synthesis of serotonin and dopamine receptor modulators. Researchers have demonstrated that the structural features of 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride allow for selective interactions with specific neurotransmitter systems, making it a valuable candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The hydrochloride salt form enhances its solubility and bioavailability, which is critical for in vivo studies.

Recent synthetic methodologies have also been refined to improve the yield and purity of 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic reduction process that significantly reduces byproduct formation, thereby streamlining its production for large-scale applications. This advancement is particularly relevant for pharmaceutical companies aiming to incorporate this compound into their drug development pipelines.

In addition to its synthetic utility, preclinical studies have investigated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown that 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapies. Furthermore, its metabolite profile suggests a low risk of toxic accumulation, which is a positive indicator for further clinical development.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening assays. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(2-Chloro-6-methoxyphenyl)ethanamine;hydrochloride (CAS: 2344679-64-5) represents a versatile and pharmacologically relevant molecule with broad implications for drug discovery. Its continued study holds the potential to unlock new treatments for CNS disorders and other medical conditions, underscoring the importance of interdisciplinary research in advancing chemical biology and medicine.